Cas no 112695-98-4 (Boc-beta-t-butyl-d-alanine)

• Product Name: Boc-beta-t-butyl-d-alanine
• CAS No: 112695-98-4
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• MDL: MFCD00798621
• CID: 137759
• PubChem ID: 7021114
• Update Time: 2025-04-19

Boc-beta-t-butyl-d-alanine Chemical and Physical Properties

Names and Identifiers

• D-Leucine,N-[(1,1-dimethylethoxy)carbonyl]-4-methyl-
• BOC-BETA-TBU-D-ALA-OH
• Boc-beta-t-butyl-D-alanine
• Boc-b-tBu-D-Ala-OH
• BOC-D-ALA (t b u)-OH
• Boc-D-neopentylglycine
• Boc-D-NptGly-OH
• Boc-β-tBu-D-Ala-OH
• BOC-Β-T-BUTYL-D-ALANINE
• (2R)-4,4-dimethyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• BOC-D-LEU(ME)-OH
• Boc-D-β-tBuAla-OH
• Boc-D-b-tBuAla-OH
• BOC-D-BETA-TBUALA-OH
• BOC-T-BUTYL-D-ALANINE
• BOC-D-NEOPENTYLGLY-OH
• BOC-D-ALA(TBU)-OH
• Boc--tBu-D-Ala-OH
• (R)-2-((tert-Butoxycarbonyl)amino)-4,4-dimethylpentanoic acid
• Boc-D-Neopentylgly-OH;Boc--Me-D-Leu-OH;Boc-D-Tba-OH
• Boc-D-t-butyl-alanine
• Boc-D-tert-butyl-alanine
• Boc-b-tert-butyl-D-alanine
• D-Leucine, N-[(1,1-dimethylethoxy)carbonyl]-4-methyl-
• PUQVQDMFCAGQQB-MRVPVSSYSA-N
• (R)-2-tert-Butoxycarbonylamino-4,4-dimethylpentanoic acid
• SC-8
• A894534
• CS-13446
• N-(tert-butoxycarbonyl)-4-methyl-D-leucine
• SCHEMBL1360500
• HY-79404A
• AKOS015836516
• N2-(tert-Butoxycarbonyl)-3-tert-butyl-D-alanine
• N-tert-Butoxycarbonyl-3-tert-butyl-D-alanine
• CS-M3461
• EN300-6472514
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoic acid
• N-(tert-Butoxycarbonyl)-3-tert-butyl-D-alanine
• (R)-2-((tert-Butoxycarbonyl)amino)-4,4-dimethylpentanoicacid
• 112695-98-4
• DTXSID40427333
• (2R)-2-[(tert-butoxycarbonyl)amino]-4,4-dimethylpentanoic acid
• DA-71625
• Boc-beta-t-butyl-d-alanine

• MDL： MFCD00798621
• Inchi： 1S/C12H23NO4/c1-11(2,3)7-8(9(14)15)13-10(16)17-12(4,5)6/h8H,7H2,1-6H3,(H,13,16)(H,14,15)/t8-/m1/s1
• InChI Key： PUQVQDMFCAGQQB-MRVPVSSYSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.16300
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6

Experimental Properties

• Density: 1.048±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 100-104°C
• Solubility: Very slightly soluble (0.91 g/l) (25 º C),
• PSA: 75.63000
• LogP: 2.79140
• Specific Rotation: +16±2º (c=1 in MeOH)

Boc-beta-t-butyl-d-alanine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• HazardClass：IRRITANT
• Storage Condition：Store long-term at 2-8°C